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Compound of Interest

Compound Name:
Heptadecan-9-yl 6-

bromohexanoate

Cat. No.: B15548736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended storage

conditions and stability testing protocols for Heptadecan-9-yl 6-bromohexanoate. This

information is critical for ensuring the integrity and purity of the compound, which is often

utilized as a key intermediate in the synthesis of lipids for lipid nanoparticles (LNPs) in drug

delivery applications.[1]
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Identifier Value

IUPAC Name Heptadecan-9-yl 6-bromohexanoate

CAS Number 2096984-35-7[2]

Molecular Formula C₂₃H₄₅BrO₂

Molecular Weight 433.5 g/mol

Chemical Structure
(Image of the chemical structure of Heptadecan-

9-yl 6-bromohexanoate)

Description

A chemical reagent characterized by a bromide

atom linked to a C6 ester, which is in turn

coupled to the central position of a C17 alkyl

chain.[1] The terminal bromide is susceptible to

displacement by nucleophiles, making it a

versatile intermediate in lipid synthesis.[1]

Recommended Storage Conditions
To maintain the chemical integrity of Heptadecan-9-yl 6-bromohexanoate, it is crucial to

adhere to appropriate storage conditions. The primary degradation pathways for this molecule

are anticipated to be hydrolysis of the ester linkage and nucleophilic substitution of the terminal

bromide.
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Condition Recommendation Rationale

Temperature
Short-term (≤ 30 days): 2-8°C

Long-term (> 30 days): -20°C

Refrigerated temperatures

slow down potential hydrolytic

and substitution reactions. For

long-term storage, freezing is

recommended to minimize

molecular mobility and further

reduce degradation rates.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

Minimizes exposure to

atmospheric moisture, which

can lead to hydrolysis of the

ester bond. Also protects

against oxidation.

Container
Tightly sealed, amber glass

vials or bottles.

Prevents exposure to light and

moisture. The inert nature of

glass prevents leaching of

contaminants.

Light Protect from light.

Although specific photostability

data is unavailable, it is

prudent to protect the

compound from light to prevent

potential photo-induced

degradation.

Handling

Use only in a well-ventilated

area or under a chemical fume

hood.[3] Avoid contact with

skin and eyes. Wear

appropriate personal protective

equipment (PPE), including

gloves, lab coat, and safety

glasses.

Standard safe handling

practice for chemical reagents.

[3]
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A formal stability testing program is essential to establish a re-test period or shelf life for

Heptadecan-9-yl 6-bromohexanoate under defined storage conditions. The following protocol

is based on established international guidelines for stability testing of new drug substances.[4]

[5][6]

Objective
To evaluate the stability of Heptadecan-9-yl 6-bromohexanoate under various environmental

conditions over time and to identify potential degradation products.

Materials and Equipment
Heptadecan-9-yl 6-bromohexanoate (minimum of three different batches)

Validated stability-indicating High-Performance Liquid Chromatography (HPLC) method

Mass Spectrometry (MS) detector

Gas Chromatography (GC) for residual solvent analysis (if applicable)

Karl Fischer titrator for water content

ICH-compliant stability chambers

Appropriate glassware and analytical balance

Experimental Workflow
The following diagram illustrates the workflow for the stability testing of Heptadecan-9-yl 6-
bromohexanoate.
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Protocol Setup

Sample Storage & Timepoints

Analytical Testing

Data Analysis & Reporting

Define Stability Protocol

Procure ≥ 3 Batches of Compound

Develop & Validate Stability-Indicating HPLC Method

Prepare & Package Samples in Inert Atmosphere

Long-Term Storage
(e.g., -20°C)

Accelerated Storage
(e.g., 40°C / 75% RH)

Intermediate Storage
(e.g., 25°C / 60% RH)

Pull Samples at Predetermined Timepoints
(0, 3, 6, 9, 12, 24 months)

Purity & Impurity Profile by HPLC-MS Water Content by Karl Fischer Visual Appearance

Evaluate Data & Identify Trends

Identify & Characterize Degradants

Establish Re-test Period / Shelf Life

Generate Stability Report
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Hydrolysis Pathway Substitution Pathway

Heptadecan-9-yl 6-bromohexanoate

6-Bromohexanoic Acid

 + H₂O (Ester Hydrolysis)

Heptadecan-9-ol

 + H₂O (Ester Hydrolysis)

Heptadecan-9-yl 6-hydroxyhexanoate

 + OH⁻ (Nucleophilic Substitution)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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